Cas no 77290-31-4 (tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate
• CAS No: 77290-31-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD06795916
• CID: 549280
• PubChem ID: 21936030
• Update Time: 2025-05-25

tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate
• 1-BOC-4-CYANOMETHYL PIPERAZINE
• 1-Piperazinecarboxylicacid, 4-(cyanomethyl)-, 1,1-dimethylethyl ester
• 1-tert-Butyloxycarbonylpiperazine-4-acetonitrile
• 1-tert-Butoxycarbonylpiperazine-4-acetonitrile
• 4-Cyanomethyl-piperazine-1-carboxylic acid tert-butyl ester
• F2158-0123
• tert-butyl 4-cyanomethyl-piperazine-1-carboxylate
• 1-Boc-4-cyanomethyl piperazine, AldrichCPR
• CS-0068096
• 4-(cyanomethyl)-1-piperazinecarboxylic acid tert-butyl ester
• F14964
• OJUKCGDZZNLDPC-UHFFFAOYSA-N
• 77290-31-4
• SY180218
• 1-Boc-4-(cyanomethyl)piperazine
• Z368807522
• EN300-64778
• AKOS000276615
• SB38696
• tert-butyl4-(cyanomethyl)piperazine-1-carboxylate
• MFCD06795916
• CS-10231
• FT-0682753
• A839026
• t-butyl 4-(cyanomethyl)piperazine-1-carboxylate
• SCHEMBL434435
• DTXSID60620344

• MDL： MFCD06795916
• Inchi： 1S/C11H19N3O2/c1-11(2,3)16-10(15)14-8-6-13(5-4-12)7-9-14/h5-9H2,1-3H3
• InChI Key： OJUKCGDZZNLDPC-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC#N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.14800
• Monoisotopic Mass: 225.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.09
• Boiling Point: 327.887°C at 760 mmHg
• Flash Point: 152.101°C
• Refractive Index: 1.489
• PSA: 56.57000
• LogP: 0.93848

tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate

tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate (CAS No. 77290-31-4)

tert-Butyl 4-(cyanomethyl)piperazine-1-carboxylate, also known by its CAS registry number 77290-31-4, is a versatile organic compound with significant applications in the field of pharmaceutical chemistry and chemical synthesis. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used as a scaffold in drug design due to its unique pharmacokinetic properties and ability to form hydrogen bonds. The tert-butyl group attached to the piperazine ring contributes to the compound's stability and lipophilicity, while the cyano methyl substituent introduces additional functional groups that can participate in various chemical reactions.

The structure of tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate consists of a piperazine ring with a carboxylic acid ester group at position 1 and a cyano methyl group at position 4. The ester group, derived from tert-butanol, provides protection for the carboxylic acid during synthesis, making it easier to handle and store. The cyano methyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity. This combination of functional groups makes the compound an attractive building block for synthesizing more complex molecules with potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives like tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate in drug discovery. Researchers have explored its use as a precursor for developing bioactive compounds targeting various disease states, including cancer, inflammation, and central nervous system disorders. For instance, studies have shown that derivatives of this compound can modulate enzyme activity or interact with specific receptors, making them promising candidates for therapeutic intervention.

In terms of synthesis, tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of piperazine with an appropriate alkylating agent in the presence of a base to introduce the cyano methyl group. Subsequent esterification with tert-butanol under acidic conditions yields the final product. The synthesis process is optimized to ensure high purity and yield, which are critical for its use in downstream applications.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing the compound's structure and verifying its purity before use in further studies.

In addition to its role as an intermediate in drug synthesis, tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are used to induce asymmetry in molecules during synthesis, which is crucial for producing enantiomerically pure compounds required for pharmaceutical applications. The bulky tert-butyl group provides steric hindrance that can influence the stereochemical outcome of reactions involving this compound.

The application of this compound extends beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For example, derivatives of piperazine are being explored as potential herbicides or fungicides due to their ability to inhibit key enzymes involved in plant metabolism. Additionally, research into polymerizable piperazine derivatives has opened new avenues for developing advanced materials with tailored properties.

In conclusion, tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate, with its unique structure and functional groups, continues to play a pivotal role in modern chemical synthesis and drug discovery. Its versatility as both an intermediate and a building block positions it as an essential tool for researchers aiming to develop innovative therapeutic agents and materials. As advancements in synthetic methodology and biological screening continue to evolve, this compound will undoubtedly remain at the forefront of scientific exploration.